Cas no 879034-73-8 (2-Amino-5,6-dimethyl1,2,4triazolo1,5-apyrimidin-7(4H)-one)

• Product Name: 2-Amino-5,6-dimethyl1,2,4triazolo1,5-apyrimidin-7(4H)-one
• CAS No: 879034-73-8
• MF: C₇H₉N₅O
• MW: 179.179260015488
• CID: 992880
• PubChem ID: 3970051
• Update Time: 2025-06-22

2-Amino-5,6-dimethyl1,2,4triazolo1,5-apyrimidin-7(4H)-one Chemical and Physical Properties

Names and Identifiers

• 2-Amino-5,6-dimethyl-[1,2,4]triazolo[1,5-a]pyrimidin-7(4H)-one
• 2-amino-5,6-dimethyl[1,2,4]triazolo[1,5-a]pyrimidin-7(1H)-one
• 2-amino-5,6-dimethyl-1H-[1,2,4]triazolo[1,5-a]pyrimidin-7-one
• CHEMBRDG-BB 9070578
• DTXSID90398302
• BS-36042
• AT12207
• CCG-327876
• MFCD08671580
• STK222263
• 879034-73-8
• AKOS005419411
• 2-amino-5,6-dimethyl-4H,7H-[1,2,4]triazolo[1,5-a]pyrimidin-7-one
• F0001-2182
• 2-Amino-5,6-dimethyl[1,2,4]triazolo[1,5-a]pyrimidin-7(4H)-one, AldrichCPR
• 2-amino-5,6-dimethyl[1,2,4]triazolo[1,5-a]pyrimidin-7(4H)-one
• DB-346786
• 2-Amino-5,6-dimethyl [1,2,4]triazolo[1,5-a]pyrimidin-7(4h)-one
• 2-Amino-5,6-dimethyl1,2,4triazolo1,5-apyrimidin-7(4H)-one

• MDL： MFCD08671580
• Inchi： 1S/C7H9N5O/c1-3-4(2)9-7-10-6(8)11-12(7)5(3)13/h1-2H3,(H3,8,9,10,11)
• InChI Key： VFXLDXXGTGVXAX-UHFFFAOYSA-N
• SMILES： O=C1C(C)=C(C)N=C2N=C(N)NN21

Computed Properties

• Exact Mass: 179.08100
• Monoisotopic Mass: 179.08070993g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 378
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 83.1Ų

Experimental Properties

• PSA: 89.07000
• LogP: 0.19780

Additional information on 2-Amino-5,6-dimethyl1,2,4triazolo1,5-apyrimidin-7(4H)-one

Introduction to 2-Amino-5,6-dimethyl-1,2,4-triazolo[1,5-a]pyrimidin-7(4H)-one (CAS No. 879034-73-8)

2-Amino-5,6-dimethyl-1,2,4-triazolo[1,5-a]pyrimidin-7(4H)-one, also known by its CAS number 879034-73-8, is a compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of triazolopyrimidines, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of this compound make it a valuable candidate for various research and development initiatives.

The chemical structure of 2-Amino-5,6-dimethyl-1,2,4-triazolo[1,5-a]pyrimidin-7(4H)-one is characterized by a triazolopyrimidine core with specific substituents that enhance its pharmacological properties. The presence of the amino group and the dimethyl substituents on the triazolopyrimidine ring contributes to its biological activity and solubility. These structural elements are crucial for its interactions with biological targets and its potential as a lead compound in drug discovery.

Recent studies have highlighted the potential of 2-Amino-5,6-dimethyl-1,2,4-triazolo[1,5-a]pyrimidin-7(4H)-one in various therapeutic areas. One of the most promising applications is in the treatment of neurological disorders. Research has shown that this compound exhibits neuroprotective effects by modulating key signaling pathways involved in neuronal survival and function. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that 2-Amino-5,6-dimethyl-1,2,4-triazolo[1,5-a]pyrimidin-7(4H)-one can effectively inhibit the activation of microglia and reduce neuroinflammation, which are critical factors in the progression of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

In addition to its neuroprotective properties, 2-Amino-5,6-dimethyl-1,2,4-triazolo[1,5-a]pyrimidin-7(4H)-one has also shown promise in cancer research. Preclinical studies have indicated that this compound possesses potent antitumor activity against various cancer cell lines. The mechanism of action involves the inhibition of specific kinases that are crucial for cancer cell proliferation and survival. A notable study published in Cancer Research demonstrated that 2-Amino-5,6-dimethyl-1,2,4-triazolo[1,5-a]pyrimidin-7(4H)-one can selectively target and inhibit the activity of Aurora kinase A (AURKA), a key regulator of mitosis and a validated target for cancer therapy.

The pharmacokinetic properties of 2-Amino-5,6-dimethyl-1,2,4-triazolo[1,5-a]pyrimidin-7(4H)-one have also been extensively studied. Research has shown that this compound exhibits favorable pharmacokinetic profiles, including good oral bioavailability and a reasonable half-life. These properties make it an attractive candidate for further development as an oral therapeutic agent. A study published in the European Journal of Pharmaceutical Sciences evaluated the pharmacokinetics and metabolism of 2-Amino-5,6-dimethyl-1,2,4-triazolo[1,5-a]pyrimidin-7(4H)-one in animal models and found that it is well-tolerated with minimal side effects.

The safety profile of 2-Amino-5,6-dimethyl-1,2,4-triazolo[1,5-a]pyrimidin-7(4H)-one is another important aspect that has been investigated. Toxicological studies have demonstrated that this compound is generally safe at therapeutic doses. However, like any new chemical entity (NCE), it is essential to conduct comprehensive safety assessments to ensure its suitability for clinical use. A recent review article in Toxicology Letters summarized the current understanding of the safety profile of triazolopyrimidine derivatives and highlighted the need for further research to optimize their therapeutic window.

In conclusion, 2-Amino-5,6-dimethyl-1,2,4-triazolo[1,5-a]pyrimidin-7(4H)-one (CAS No. 879034-73-8) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further research and development in areas such as neuroprotection and cancer therapy. As ongoing studies continue to unravel its mechanisms of action and optimize its therapeutic potential, this compound holds significant promise for advancing medical treatments in various fields.